(5R)-5-Amino-5-phenylpentanoic acid
Overview
Description
“(5R)-5-Amino-5-phenylpentanoic acid” is a specialty chemical . It is available for purchase from various chemical suppliers .
Molecular Structure Analysis
The molecular formula of “this compound” is C11H15NO2 . Its molecular weight is 193.24 . For a detailed molecular structure, it’s recommended to refer to a dedicated chemical database or software that can generate a 3D structure from the molecular formula.Mechanism of Action
(5R)-5-Amino-5-phenylpentanoic acid acts as a precursor for the synthesis of several neurotransmitters, including dopamine, norepinephrine, and epinephrine. These neurotransmitters play a crucial role in regulating mood, behavior, and cognition. Additionally, this compound has been shown to enhance the activity of the opioid system, which can lead to pain relief and mood enhancement.
Biochemical and Physiological Effects
This compound has several biochemical and physiological effects. It has been shown to enhance the production of neurotransmitters, which can lead to improved mood and cognitive function. Additionally, this compound has been shown to have analgesic effects, which can help alleviate pain.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (5R)-5-Amino-5-phenylpentanoic acid in lab experiments is its ability to enhance the production of neurotransmitters. This can be useful in studying the effects of neurotransmitters on behavior and cognition. Additionally, this compound has been shown to have analgesic effects, which can be useful in studying pain pathways.
One of the limitations of using this compound in lab experiments is its potential to interact with other molecules in the system. Additionally, this compound can be difficult to synthesize, which can limit its availability for lab experiments.
Future Directions
There are several future directions for the study of (5R)-5-Amino-5-phenylpentanoic acid. One direction is the development of new synthesis methods that are more efficient and cost-effective. Additionally, this compound could be studied in the context of various neurological and psychiatric disorders to better understand its role in these conditions. Finally, this compound could be studied in combination with other molecules to determine its potential synergistic effects.
Conclusion
In conclusion, this compound is an essential amino acid that plays a crucial role in the biosynthesis of proteins. It has several scientific research applications, including its use as a precursor for the synthesis of neurotransmitters and food additives. Additionally, this compound has several biochemical and physiological effects and has been shown to have analgesic effects. While there are advantages and limitations to using this compound in lab experiments, there are several future directions for its study, including the development of new synthesis methods and its study in the context of various neurological and psychiatric disorders.
Scientific Research Applications
(5R)-5-Amino-5-phenylpentanoic acid has been extensively studied in various scientific fields, including biochemistry, pharmacology, and neuroscience. It has been used as a precursor for the synthesis of several important molecules, including dopamine, norepinephrine, and epinephrine. Additionally, this compound has been used in the production of food additives, such as aspartame.
Safety and Hazards
properties
IUPAC Name |
(5R)-5-amino-5-phenylpentanoic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15NO2/c12-10(7-4-8-11(13)14)9-5-2-1-3-6-9/h1-3,5-6,10H,4,7-8,12H2,(H,13,14)/t10-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZJNFPTDVGIVNDW-SNVBAGLBSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(CCCC(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[C@@H](CCCC(=O)O)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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